Cas no 74840-07-6 (5,6-dichloro-1h-imidazo[4,5-b]pyrazine-2-carboxylic Acid)
74840-07-6 structure
Product Name:5,6-dichloro-1h-imidazo[4,5-b]pyrazine-2-carboxylic Acid
CAS No:74840-07-6
MF:C6H2Cl2N4O2
MW:233.011678218842
CID:980490
PubChem ID:5383687
Update Time:2025-04-19
5,6-dichloro-1h-imidazo[4,5-b]pyrazine-2-carboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- 5,6-dichloro-1h-imidazo[4,5-b]pyrazine-2-carboxylic Acid
- 5,6-dichloro-1H-imidazo< 4,5-b> pyrazine-2-carboxylic acid
- AC1NTLU0
- CHEMBL1369374
- HMS2886P24
- NCIStruc1_000747
- NCIStruc2_001872
- NSC182400
- NSC-182400
- CHEBI:105946
- BDBM50441456
- SMR000528719
- 74840-07-6
- NCGC00097629-01
- DTXSID10419422
- NCI182400
- NCGC00014525-02
- MLS000756412
- NCI60_001518
- NCGC00014525
- CCG-38091
- Q27183738
-
- Inchi: 1S/C6H2Cl2N4O2/c7-1-2(8)10-4-3(9-1)11-5(12-4)6(13)14/h(H,13,14)(H,9,10,11,12)
- InChI Key: YXRXEPZMAPZYMM-UHFFFAOYSA-N
- SMILES: ClC1=C(N=C2C(=N1)NC(C(=O)O)=N2)Cl
Computed Properties
- Exact Mass: 231.95566
- Monoisotopic Mass: 231.955
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 91.8A^2
- XLogP3: 1.8
Experimental Properties
- Density: 1.975
- Boiling Point: 478.5°C at 760 mmHg
- Flash Point: 243.2°C
- Refractive Index: 1.78
- PSA: 91.76
- LogP: 1.35790
5,6-dichloro-1h-imidazo[4,5-b]pyrazine-2-carboxylic Acid Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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